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Compound Name: CP-67015
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Technical Support Center: Posterior Sclerotomy

This technical support center provides researchers, scientists, and drug development
professionals with detailed guidance on minimizing the risk of retinal tears during posterior
scleroterotomy procedures.

Frequently Asked Questions (FAQSs)
Q1: What are the primary causes of retinal tears during a posterior sclerotomy?

Al: Retinal tears during a posterior sclerotomy primarily occur due to vitreous traction at the
sclerotomy site. This can be initiated by several factors during the procedure, including:

e Improper Trocar-Cannula Insertion: A non-beveled or perpendicular insertion can create a
larger, less stable wound, increasing the risk of vitreous prolapse and subsequent traction.[1]

« Vitreous Incarceration: Vitreous gel can become trapped in the sclerotomy wound upon
instrument withdrawal, leading to traction on the vitreous base and potentially causing a tear.
[2][3] Valved cannulas can help prevent this.[3]

e Sudden Decompression of the Globe: Rapid changes in intraocular pressure can cause the
vitreous to shift and exert traction on the retina.

o Pre-existing Vitreoretinal Adhesions: In eyes with strong vitreoretinal adhesions, the
mechanical stress of instrument insertion and manipulation can be transmitted to the retina,
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causing a tear.[4][5][6]
Q2: What is the significance of the sclerotomy incision technique in preventing retinal tears?

A2: The incision technique is critical. A beveled or biplanar incision is preferred over a straight,
perpendicular one.[1] This creates a self-sealing wound that is more stable and less prone to
leakage and vitreous incarceration.[1] An oblique sclerotomy technique has also been shown to
result in no intraoperative leakage after cannula removal in a series of 36 sclerotomies.

Q3: How does the choice of instrumentation affect the risk of retinal tears?

A3: Smaller gauge vitrectomy systems (23, 25, and 27-gauge) are generally associated with a
lower risk of iatrogenic retinal breaks compared to the older 20-gauge systems.[7] This is due
to the smaller incision size and the use of trocar-cannula systems that provide a more
controlled entry and exit for instruments.[8] Valved cannulas are particularly beneficial as they
minimize vitreous egress and incarceration in the sclerotomies.[3]

Q4: What is the "stop-and-slide" technique for trocar insertion?

A4: The "stop-and-slide" technique is a modification for trocar insertion, particularly useful in
delicate eyes such as those in infants with retinopathy of prematurity.[9][10] The trocar is
inserted only until the cannula just penetrates the sclera. The surgeon then stops and slides the
cannula over the trocar into the vitreous cavity before retracting the trocar.[9][10] This
technique prevents the full length of the sharp trocar from entering the eye, thereby reducing
the risk of inadvertent retinal injury.[9][10] In a study of 52 eyes where this technique was used,
there were no instances of iatrogenic retinal breaks during trocar insertion.[9][10]
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Issue

Possible Cause

Recommended Action

Vitreous Prolapse at

Sclerotomy Site

Poorly constructed wound;

High intraocular pressure

Create a beveled, self-sealing
incision.[1] Lower the
intraocular pressure before
instrument withdrawal.
Consider using valved
cannulas to prevent vitreous

egress.[3]

Observed Retinal Tear Near

Sclerotomy

Vitreous traction from

instrument insertion/withdrawal

Immediately address the tear
with endolaser
photocoagulation or cryopexy
to prevent progression to
retinal detachment.[11][12]
Prophylactic laser treatment
posterior to sclerotomy wounds

may be considered.[13]

Difficulty with Trocar Insertion

Tough sclera (e.g., in pediatric

patients)

Use patience and controlled
pressure. For particularly tough
sclera, a two-step entry with an
MVR blade followed by the

cannula may be considered.

Postoperative Hypotony

Leaking sclerotomy wound

Ensure proper wound
construction with a beveled
incision.[1] If a leak is present,

it should be sutured.

Data Presentation

Table 1: Summary of Techniques to Minimize Retinal Tear Risk During Posterior Sclerotomy
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Technique/Instrument

Principle of Risk Reduction

Supporting
Evidence/Rationale

Beveled/Biplanar Sclerotomy

Incision

Creates a self-sealing wound,
reducing vitreous incarceration
and leakage.[1]

A biplanar incision is preferred
as it reduces the chances of
wound leak, hypotony, and gas

leak, and aids in self-sealing.

[1]

Small Gauge Vitrectomy (23,
25, 279)

Smaller incisions cause less
trauma to the sclera and

vitreous base.

Microincision vitrectomy

surgery (MIVS) is preferred for
retinal detachments as the port
cannulae minimize the chance

of retinal incarceration.[2]

Trocar-Cannula System

Provides a protected and
stable entry point for
instruments, minimizing direct

scleral injury.[8]

The cannula protects the
sclera from direct injury by the

instruments.[8]

Valved Cannulas

Prevents the egress of vitreous
through the cannulas during
instrument exchange, reducing
the risk of vitreous

incarceration.[3]

Valved cannulae may prevent
vitreous egress through the
cannulae and incarceration in

the sclerotomies.[3]

"Stop-and-Slide" Trocar

Insertion

Limits the intraocular
penetration of the sharp trocar,
preventing inadvertent retinal
damage.[9][10]

In a series of 52 pediatric
eyes, this technique resulted in
no iatrogenic retinal breaks.[9]
[10]

Management of Vitreous

Traction

Releasing vitreous traction is

key to preventing tears.

A posterior vitreous
detachment (PVD) should be

ensured or induced.[2]

Controlled Intraocular Pressure

Avoids sudden shifts in the
vitreous that can cause

traction.

Lowering the IOP during
peripheral vitreous shaving
makes scleral indentation

easier and safer.[14]
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Experimental Protocols

Protocol 1: Beveled Trocar-Cannula Insertion for Posterior Sclerotomy

Preparation: Ensure adequate anesthesia and asepsis. Position the eye and stabilize it with
forceps.

Sclerotomy Site Selection: Mark the sclerotomy sites, typically 3.0-3.5 mm posterior to the
limbus in pseudophakic/aphakic eyes and 3.5-4.0 mm in phakic eyes.[3]

Conjunctival Displacement: Displace the conjunctiva over the intended sclerotomy site.

Trocar Insertion Angle: Insert the trocar-cannula at a 15-30 degree angle to the scleral
surface to create a beveled incision.

Biplanar Entry: Advance the trocar parallel to the scleral surface for approximately 1.5-2.0
mm, then change the angle to perpendicular to the sclera to enter the vitreous cavity.

Cannula Placement: Ensure the cannula is fully seated in the sclera.

Instrument Exchange: When using non-valved cannulas, place a plug in the cannula during
instrument exchange to prevent vitreous prolapse. With valved cannulas, this is not
necessary.[3]

Cannula Removal: At the conclusion of the procedure, gently remove the cannulas while
observing for any vitreous incarceration. If present, it should be excised.

Wound Closure: The self-sealing nature of the beveled incision should prevent leakage. If
leakage is observed, a suture should be placed.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.vrsurgeryonline.com/03-vitreoretinal-surgery-fundamentals/01-opening-vitrectomy-basics/
https://www.vrsurgeryonline.com/03-vitreoretinal-surgery-fundamentals/01-opening-vitrectomy-basics/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Troubleshooting & Optimization

Check Availability & Pricing

Pre-Operative Assessment

Patient Assessment
(e.g., phakic status, prior surgery)

Proceed to Surgery

Surgical Procedure

Create Beveled Sclerotomy
(15-30° angle)

Trocar-Cannula Insertion
(‘Stop-and-Slide' if indicated)

Perform Vitrectomy
(manage vitreous traction)

Instrument Withdrawal
(observe for vitreous)

Post-Qperative Management

Check for Wound Leakage

Leak Present

Nq Leak Suture if Leaking

4

Inspect for Retinal Tears

Laser/Cryo if Tear Present No Tear

No Complications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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